Cas no 885277-76-9 (1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid)

1-[(tert-Butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid is a protected pyrrolidine derivative widely used in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under various reaction conditions while allowing selective deprotection under mild acidic conditions. The phenyl substituent enhances steric and electronic modulation, making it valuable for constructing complex molecular architectures. The carboxylic acid moiety offers versatility for further functionalization, such as amide coupling or esterification. This compound is particularly useful in peptide mimetics and medicinal chemistry due to its rigid pyrrolidine scaffold, which can influence conformational properties. Its well-defined reactivity profile ensures consistent performance in multi-step synthetic routes.
1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid structure
885277-76-9 structure
Product Name:1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid
CAS No:885277-76-9
MF:C16H21NO4
MW:291.34224486351
MDL:MFCD06738845
CID:711461
PubChem ID:46835705
Update Time:2025-05-20

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-5-Phenylpyrrolidine-3-carboxylic acid
    • 1-(tert-butoxy carbonyl)-5-phenyl pyrrolidine-3-carboxylic acid
    • 1,3-Pyrrolidinedicarboxylicacid, 5-phenyl-, 1-(1,1-dimethylethyl) ester
    • 1-[(2-methylpropan-2-yl)oxycarbonyl]-5-phenylpyrrolidine-3-carboxylic acid
    • 1-tert-Butoxy carbonyl-5-phenyl pyrrolidine-3-carboxylic acid
    • 5-phenyl-1,3-Pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl)ester
    • 5-PHENYL-PYRROLIDINE-1,3-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER,
    • 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid
    • 1-(1,1-Dimethylethyl) 5-phenyl-1,3-pyrrolidinedicarboxylate (ACI)
    • 1-Boc-5-Phenylpyrrolidine-3-carboxylicacid
    • 5-Phenyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
    • DB-077726
    • 1-(Boc)-5-Phenyl-pyrrolidine-3-carboxylic acid
    • AKOS015841236
    • 885277-76-9
    • SCHEMBL19283243
    • AB28020
    • AC-28277
    • CS-0147323
    • DTXSID60676528
    • 1-(tert-butoxycarbonyl)-5-phenylpyrrolidine-3-carboxylic acid
    • MDL: MFCD06738845
    • Inchi: 1S/C16H21NO4/c1-16(2,3)21-15(20)17-10-12(14(18)19)9-13(17)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19)
    • InChI Key: YOQSWKMNZBOUGT-UHFFFAOYSA-N
    • SMILES: O=C(N1C(C2C=CC=CC=2)CC(C(O)=O)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 291.14700
  • Monoisotopic Mass: 291.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.197
  • Boiling Point: 441.471°C at 760 mmHg
  • Flash Point: 220.794°C
  • Refractive Index: 1.549
  • PSA: 66.84000
  • LogP: 3.00720

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Security Information

  • HazardClass:IRRITANT

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water
Reference
A Missing Link in Multisubstituted Pyrrolidines: Remote Stereocontrol Forged by Rhodium-Alkyl Nitrene
Tang, Xinxin; Tak, Raj K.; Noda, Hidetoshi ; Shibasaki, Masakatsu, Angewandte Chemie, 2022, 61(47),

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Raw materials

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Preparation Products

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid Related Literature

Additional information on 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid (CAS No. 885277-76-9)

1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid (CAS No. 885277-76-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and development. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functional group makes this molecule particularly valuable for peptide synthesis and medicinal chemistry.

In recent years, the demand for pyrrolidine-based scaffolds has surged, driven by their role in designing bioactive molecules. Researchers are actively exploring compounds like 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid for their potential in targeting neurological disorders, inflammation, and metabolic diseases. The compound's unique structure, featuring a phenyl substituent at the 5-position, enhances its binding affinity to various biological targets, making it a promising candidate for further investigation.

The synthesis of CAS No. 885277-76-9 involves multi-step organic reactions, including Boc protection and carboxylic acid functionalization. These processes are critical for ensuring high purity and yield, which are essential for pharmaceutical applications. With the growing emphasis on green chemistry and sustainable synthesis, researchers are also exploring eco-friendly methods to produce such compounds, aligning with global trends toward environmentally responsible science.

From an analytical perspective, 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid is characterized using advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure accurate identification and quality control, which are paramount for regulatory compliance in the pharmaceutical industry. The compound's stability under various conditions is also a key area of study, particularly for its storage and handling in laboratory settings.

The versatility of CAS No. 885277-76-9 extends beyond pharmaceuticals. It is also investigated in material science for designing novel polymers and coatings. The carboxylic acid moiety allows for further derivatization, enabling the creation of customized materials with tailored properties. This dual applicability in both life sciences and material engineering underscores the compound's significance in modern research.

As the scientific community continues to explore pyrrolidine derivatives, 1-[(tert-butoxy)carbonyl]-5-phenylpyrrolidine-3-carboxylic acid remains a focal point due to its structural flexibility and functional diversity. Its relevance in addressing contemporary challenges, such as drug resistance and sustainable manufacturing, positions it as a compound of enduring interest. Future studies are likely to uncover even broader applications, solidifying its role in advancing science and technology.

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